Cas no 51983-62-1 (Carbonocyanidic acid, ethyl ester, N-oxide)

• Product Name: Carbonocyanidic acid, ethyl ester, N-oxide
• CAS No: 51983-62-1
• MF: C₄H₅NO₃
• MW: 115.087401151657
• CID: 360935
• PubChem ID: 11116029
• Update Time: 2025-04-19

Carbonocyanidic acid, ethyl ester, N-oxide Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidic acid, ethyl ester, N-oxide
• ethyl oxycyanoformate
• DTXSID00455652
• Ethoxycarbonylformonitrile oxide
• SCHEMBL7973007
• 51983-62-1
• ethyl cyanoformate n-oxide

• Inchi： 1S/C4H5NO3/c1-2-8-4(6)3-5-7/h2H2,1H3
• InChI Key： QLLHHGKVKUKKHH-UHFFFAOYSA-N
• SMILES： O(C(C#[N+][O-])=O)CC

Computed Properties

• Exact Mass: 115.02695
• Monoisotopic Mass: 115.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 53.72